Cas no 866350-37-0 (8-(4-fluorobenzoyl)-6-(3-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

• Product Name: 8-(4-fluorobenzoyl)-6-(3-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• CAS No: 866350-37-0
• MF: C₂₅H₁₇F₂NO₄
• MW: 433.40359377861
• CID: 5823634
• PubChem ID: 2136279
• Update Time: 2025-05-17

8-(4-fluorobenzoyl)-6-(3-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxino[2,3-g]quinolin-9(6H)-one, 8-(4-fluorobenzoyl)-6-[(3-fluorophenyl)methyl]-2,3-dihydro-
• 8-(4-fluorobenzoyl)-6-[(3-fluorophenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• F1604-0023
• 8-(4-fluorobenzoyl)-6-[(3-fluorophenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• AKOS001819155
• CCG-29705
• 8-(4-fluorobenzoyl)-6-(3-fluorobenzyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• 866350-37-0
• 8-(4-fluorobenzoyl)-6-(3-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

• Inchi： 1S/C25H17F2NO4/c26-17-6-4-16(5-7-17)24(29)20-14-28(13-15-2-1-3-18(27)10-15)21-12-23-22(31-8-9-32-23)11-19(21)25(20)30/h1-7,10-12,14H,8-9,13H2
• InChI Key： KROCOBYBUBZQHL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C2=C(C=C3OCCOC3=C2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 433.11256435g/mol
• Monoisotopic Mass: 433.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 608.3±55.0 °C(Predicted)
• pka: -3.07±0.40(Predicted)

Additional information on 8-(4-fluorobenzoyl)-6-(3-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

Professional Introduction to Compound with CAS No. 866350-37-0 and Product Name: 8-(4-fluorobenzoyl)-6-(3-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

The compound with the CAS number 866350-37-0 and the product name 8-(4-fluorobenzoyl)-6-(3-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one represents a significant advancement in the field of chemobiomedicine. This intricate molecular structure combines fluorinated aromatic rings with a dioxinoquinolinone core, making it a promising candidate for various pharmaceutical applications. The presence of both 4-fluorobenzoyl and 3-fluorophenylmethyl substituents enhances its potential as a bioactive molecule, offering unique interactions with biological targets.

Recent research in the domain of fluorinated heterocycles has highlighted their role in modulating enzyme activity and receptor binding. The fluoro groups in this compound contribute to its lipophilicity and metabolic stability, which are critical factors in drug design. Studies have demonstrated that fluorine atoms can significantly alter the pharmacokinetic properties of molecules, often leading to improved bioavailability and efficacy. The incorporation of these elements into the dioxinoquinolinone scaffold suggests that this compound may exhibit enhanced binding affinity to therapeutic targets compared to its non-fluorinated counterparts.

The structural motif of 1,4dioxino2,3-gquinolin-9-one is particularly noteworthy due to its resemblance to known bioactive scaffolds such as quinolones and dioxins. These scaffolds have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The 8-(4-fluorobenzoyl) moiety likely serves as an anchor for interactions with polar residues in protein binding pockets, while the 6-(3-fluorophenylmethyl) group may contribute to hydrophobic stabilization. This dual functionality makes the compound a versatile tool for medicinal chemists seeking to develop novel therapeutic agents.

In the context of contemporary drug discovery, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and high-throughput screening techniques. The fluorinated nature of this compound allows for rapid optimization through structure-activity relationship (SAR) studies. Researchers have leveraged computational modeling to predict potential binding modes of this molecule with various enzymes and receptors, including those implicated in inflammatory diseases and cancer.

One particularly intriguing aspect of this compound is its potential application in modulating nuclear receptor signaling pathways. Nuclear receptors are transcription factors that play a crucial role in regulating a wide range of physiological processes. The fluoro groups in the molecule may enhance its ability to interact with these receptors by increasing lipophilicity and reducing metabolic degradation. Preliminary studies have suggested that analogs of this structure may exhibit potent activity against receptors such as peroxisome proliferator-activated receptors (PPARs) and aryl hydrocarbon receptors (AhRs), which are implicated in metabolic disorders and environmental toxicology.

The development of new methodologies for synthesizing complex heterocyclic compounds has also been instrumental in advancing research with this molecule. Modern synthetic approaches often involve transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, which allow for efficient assembly of the target structure. These techniques have enabled chemists to explore a broader chemical space, leading to the discovery of novel bioactive entities with unique properties.

From a medicinal chemistry perspective, the optimization of this compound requires careful consideration of both potency and selectivity. The presence of multiple fluorine atoms necessitates thorough SAR studies to identify optimal substituent patterns that maximize therapeutic efficacy while minimizing off-target effects. Computational tools such as molecular docking and dynamic simulations have become indispensable in this process, providing insights into how small changes in the molecular structure can influence binding affinity and selectivity.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Fluorinated heterocycles are known for their stability under various environmental conditions, making them suitable for use in crop protection agents and advanced materials. The unique electronic properties conferred by the fluoro groups may also enable applications in organic electronics and luminescent materials.

In conclusion, the compound with CAS number 866350-37-0 represents a significant contribution to modern chemobiomedicine. Its intricate structure combining fluorinated aromatic rings with a dioxinoquinolinone core positions it as a promising candidate for numerous therapeutic applications. Ongoing research continues to uncover new possibilities for this molecule, driven by advancements in synthetic chemistry, computational modeling, and biological screening platforms. As our understanding of fluorinated heterocycles grows, so too does the potential for discovering novel bioactive agents that can address unmet medical needs.